Cas no 1805090-25-8 (3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid
• CAS No: 1805090-25-8
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889531
• Update Time: 2025-10-21

3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-9(11)8-5(3-12)6(14)1-4(13-8)2-7(15)16/h1,9H,2-3,12H2,(H,13,14)(H,15,16)
• InChI Key： DMVWLHUXKUGCBR-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)C(C=C(CC(=O)O)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -2.6
• Topological Polar Surface Area: 92.4

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1805090-25-8): A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1805090-25-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key factor in its reactivity and selectivity, making it a sought-after building block in medicinal chemistry. Additionally, the hydroxypyridine moiety contributes to its solubility and binding affinity, which are critical for designing effective therapeutics.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid in drug development?" Studies suggest that this molecule serves as a precursor for inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Its acetic acid side chain further enhances its versatility, allowing for facile derivatization and conjugation with other pharmacophores.

Another hot topic in the scientific community is the synthetic routes for CAS 1805090-25-8. Researchers are exploring green chemistry approaches to optimize its production, minimizing waste and improving yield. The compound's stability under various conditions is also a subject of investigation, as it impacts storage and handling protocols.

From an SEO perspective, terms like "buy 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid" and "suppliers of CAS 1805090-25-8" are commonly searched, reflecting the commercial interest in this compound. However, it is essential to emphasize that its use is strictly for research purposes, and proper regulatory compliance must be adhered to.

The pharmacokinetic properties of this compound are another area of active research. Its absorption, distribution, metabolism, and excretion (ADME) profiles are being studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the aminomethyl group plays a pivotal role in its tissue penetration and half-life.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1805090-25-8) represents a promising scaffold in modern chemistry. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of significant interest for both academic and industrial researchers. As the field evolves, further insights into its mechanistic and therapeutic potential are expected to emerge.